![molecular formula C12H10N4 B1464159 3-{[(Pyrazin-2-yl)amino]methyl}benzonitrile CAS No. 1179134-61-2](/img/structure/B1464159.png)
3-{[(Pyrazin-2-yl)amino]methyl}benzonitrile
Overview
Scientific Research Applications
3-{[(Pyrazin-2-yl)amino]methyl}benzonitrile has been used in a variety of scientific research applications. It has been used in the synthesis of new compounds, in the study of biochemical and physiological processes, and in the development of new drugs. It has also been used as a starting material for the synthesis of biologically active compounds such as antibiotics, antifungals, and antivirals.
Mechanism of Action
The mechanism of action of 3-{[(Pyrazin-2-yl)amino]methyl}benzonitrile is not yet fully understood. It is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of certain compounds. Additionally, it is believed to interfere with the transport of certain molecules across cell membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Advantages and Limitations for Lab Experiments
The advantages of using 3-{[(Pyrazin-2-yl)amino]methyl}benzonitrile in laboratory experiments include its relatively low cost and its wide availability. Additionally, it is relatively easy to synthesize and has been shown to be stable in a variety of conditions. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
The potential future directions for 3-{[(Pyrazin-2-yl)amino]methyl}benzonitrile include further research into its mechanism of action and its biochemical and physiological effects. Additionally, it could be used as a starting material for the synthesis of new compounds with potential therapeutic applications. Finally, it could be used as a tool to study the structure and function of proteins and other biomolecules.
properties
IUPAC Name |
3-[(pyrazin-2-ylamino)methyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4/c13-7-10-2-1-3-11(6-10)8-16-12-9-14-4-5-15-12/h1-6,9H,8H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QROVCMFTNIXVJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C#N)CNC2=NC=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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